Cas no 872207-77-7 (N-(3,5-dimethylphenyl)-2-{2-(4-methoxyphenyl)-9-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-{2-(4-methoxyphenyl)-9-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 872207-77-7
• Molecular Formula: C₂₉H₂₇N₃O₃S
• Molecular Weight: 497.60798573494
• CID: 6260009
• PubChem ID: 2151577

N-(3,5-dimethylphenyl)-2-{2-(4-methoxyphenyl)-9-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-{2-(4-methoxyphenyl)-9-methyl-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• F1607-0940
• AKOS001842609
• N-(3,5-dimethylphenyl)-2-((2-(4-methoxyphenyl)-9-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide
• N-(3,5-dimethylphenyl)-2-[[2-(4-methoxyphenyl)-9-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
• 872207-77-7
• N-(3,5-DIMETHYLPHENYL)-2-{[2-(4-METHOXYPHENYL)-9-METHYL-5H-CHROMENO[2,3-D]PYRIMIDIN-4-YL]SULFANYL}ACETAMIDE

• InChIKey： AHGYYKNTWDMQIH-UHFFFAOYSA-N
• Inchi： 1S/C29H27N3O3S/c1-17-12-18(2)14-22(13-17)30-25(33)16-36-29-24-15-21-7-5-6-19(3)26(21)35-28(24)31-27(32-29)20-8-10-23(34-4)11-9-20/h5-14H,15-16H2,1-4H3,(H,30,33)
• SMILES： S(CC(NC1C=C(C)C=C(C)C=1)=O)C1=C2C(=NC(C3C=CC(=CC=3)OC)=N1)OC1C(C)=CC=CC=1C2

Computed Properties

• Exact Mass: 497.17731291g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 497.17731291g/mol
• Heavy Atom Count: 36
• Complexity: 723
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers